Cas no 135734-81-5 (3-{(2-chlorophenyl)aminomethylidene}-1,5-dioxaspiro5.5undecane-2,4-dione)

• Product Name: 3-{(2-chlorophenyl)aminomethylidene}-1,5-dioxaspiro5.5undecane-2,4-dione
• CAS No: 135734-81-5
• MF: C₁₆H₁₆ClNO₄
• MW: 321.755543708801
• CID: 6336683
• PubChem ID: 757274
• Update Time: 2025-11-01

3-{(2-chlorophenyl)aminomethylidene}-1,5-dioxaspiro5.5undecane-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 3-{(2-chlorophenyl)aminomethylidene}-1,5-dioxaspiro5.5undecane-2,4-dione
• SR-01000575147-1
• 3-[(2-chloroanilino)methylidene]-1,5-dioxaspiro[5.5]undecane-2,4-dione
• F1155-0435
• AB00114394-01
• 3-{[(2-chlorophenyl)amino]methylidene}-1,5-dioxaspiro[5.5]undecane-2,4-dione
• 3-(((2-chlorophenyl)amino)methylene)-1,5-dioxaspiro[5.5]undecane-2,4-dione
• SR-01000575147
• 135734-81-5
• AKOS002139424

• Inchi： 1S/C16H16ClNO4/c17-12-6-2-3-7-13(12)18-10-11-14(19)21-16(22-15(11)20)8-4-1-5-9-16/h2-3,6-7,10,18H,1,4-5,8-9H2
• InChI Key： HUFAKPNPWBIFBG-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1N/C=C1\C(=O)OC2(CCCCC2)OC\1=O

Computed Properties

• Exact Mass: 321.0767857g/mol
• Monoisotopic Mass: 321.0767857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 463
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 64.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines

Additional information on 3-{(2-chlorophenyl)aminomethylidene}-1,5-dioxaspiro5.5undecane-2,4-dione

Introduction to 3-{(2-chlorophenyl)aminomethylidene}-1,5-dioxaspiro[5.5]undecane-2,4-dione (CAS No. 135734-81-5)

3-{(2-chlorophenyl)aminomethylidene}-1,5-dioxaspiro[5.5]undecane-2,4-dione, also known by its CAS number 135734-81-5, is a unique and structurally complex compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of spirocyclic compounds, which are characterized by a central spiro atom connecting two rings. The presence of a chlorophenyl group and a diketone moiety in its structure imparts distinctive chemical and biological properties, making it a subject of extensive study.

The structural complexity of 3-{(2-chlorophenyl)aminomethylidene}-1,5-dioxaspiro[5.5]undecane-2,4-dione has led to its exploration in various therapeutic areas. Recent research has focused on its potential as an inhibitor of specific enzymes and receptors, which are implicated in several diseases. For instance, studies have shown that this compound exhibits potent inhibitory activity against certain kinases, which are key players in signal transduction pathways and are often dysregulated in cancer and inflammatory diseases.

In the realm of cancer research, 3-{(2-chlorophenyl)aminomethylidene}-1,5-dioxaspiro[5.5]undecane-2,4-dione has been evaluated for its antiproliferative effects on various cancer cell lines. Preclinical studies have demonstrated that it can effectively inhibit the growth of breast cancer cells by targeting specific signaling pathways involved in cell proliferation and survival. These findings have sparked interest in further investigating its potential as a novel anticancer agent.

Beyond cancer, the compound has also shown promise in the treatment of neurodegenerative disorders. Research has indicated that 3-{(2-chlorophenyl)aminomethylidene}-1,5-dioxaspiro[5.5]undecane-2,4-dione can modulate the activity of certain enzymes involved in the pathogenesis of Alzheimer's disease. Specifically, it has been found to inhibit the aggregation of amyloid-beta peptides, which are a hallmark of Alzheimer's pathology. This property makes it a potential candidate for developing new therapeutic strategies for neurodegenerative diseases.

The pharmacokinetic properties of 3-{(2-chlorophenyl)aminomethylidene}-1,5-dioxaspiro[5.5]undecane-2,4-dione have also been studied to assess its suitability for clinical applications. Preliminary data suggest that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. These characteristics are crucial for ensuring that the compound can effectively reach its target sites in the body and exert its therapeutic effects without causing significant toxicity.

In addition to its therapeutic potential, 3-{(2-chlorophenyl)aminomethylidene}-1,5-dioxaspiro[5.5]undecane-2,4-dione has been explored for its use as a tool compound in chemical biology research. Its ability to selectively modulate specific biological processes makes it valuable for understanding the underlying mechanisms of various diseases and for validating new drug targets. Researchers have utilized this compound to probe the function of specific enzymes and receptors in cellular models and animal studies.

The synthesis of 3-{(2-chlorophenyl)aminomethylidene}-1,5-dioxaspiro[5.5]undecane-2,4-dione has been optimized to improve yield and purity. Various synthetic routes have been developed to access this compound efficiently, making it more accessible for both academic and industrial research purposes. These synthetic methods often involve multi-step processes that require careful control of reaction conditions to ensure the formation of the desired product with high stereoselectivity.

The safety profile of 3-{(2-chlorophenyl)aminomethylidene}-1,5-dioxaspiro[5.5]undecane-2,4-dione is an important consideration for its development as a therapeutic agent. Preclinical toxicity studies have shown that it is generally well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. However, further investigations are needed to fully characterize its safety profile in humans.

In conclusion, 3-{(2-chlorophenyl)aminomethylidene}-1,5-dioxaspiro[5.5]undecane-2,4-dione (CAS No. 135734-81-5) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further development as a therapeutic agent for various diseases. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical applications.